Cas no 886925-15-1 (3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 886925-15-1
• MF: C₂₂H₂₅N₃O₇S
• MW: 475.514804601669
• CID: 5477072
• Update Time: 2025-10-31

3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4,5-triethoxy-N-[5-[2-(methylsulfonyl)phenyl]-1,3,4-oxadiazol-2-yl]-
• 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C22H25N3O7S/c1-5-29-16-12-14(13-17(30-6-2)19(16)31-7-3)20(26)23-22-25-24-21(32-22)15-10-8-9-11-18(15)33(4,27)28/h8-13H,5-7H2,1-4H3,(H,23,25,26)
• InChI Key： VHROYYCDHGDXKC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2S(C)(=O)=O)O1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886925-15-1) in Modern Chemical and Pharmaceutical Research

3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide, identified by the chemical identifier CAS No. 886925-15-1, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic benzamide derivatives, characterized by its intricate structural framework and functional groups that contribute to its unique chemical properties and potential biological activities.

The structural composition of 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide encompasses several key features that make it a subject of intense study. The presence of a 1,3,4-oxadiazole core is particularly noteworthy, as oxadiazole scaffolds are widely recognized for their versatility in medicinal chemistry. These heterocycles exhibit a broad spectrum of biological activities and are frequently incorporated into drug candidates due to their ability to modulate various biological pathways.

Furthermore, the substitution pattern around the benzamide moiety and the triethoxy functional groups at the 3,4,5 positions introduces additional layers of complexity. The 2-methanesulfonylphenyl group at the 5-position of the oxadiazole ring further enhances the compound's structural diversity. This particular arrangement of substituents is thought to influence both the solubility and bioavailability of the compound, making it an attractive candidate for further pharmacological investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific disease mechanisms at a molecular level. The compound 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886925-15-1) has emerged as a promising candidate in this context. Its unique structural features suggest potential applications in areas such as inflammation modulation and enzyme inhibition.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The 1,3,4-oxadiazole core has been shown to interact with various inflammatory mediators and signaling pathways. Additionally, the presence of electron-withdrawing groups like the methanesulfonyl moiety may enhance binding affinity to target proteins involved in inflammation.

Recent studies have begun to explore the interactions between 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886925-15-1) and enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the production of pro-inflammatory lipid mediators. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against these enzymes without significant side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The triethoxy substituents on the benzene ring are also believed to contribute to the compound's pharmacological profile by enhancing its lipophilicity and membrane permeability. This characteristic is particularly important for drug candidates intended for oral administration or delivery across biological membranes. Furthermore, the methanesulfonyl group may serve as a hydrogen bond acceptor site upon binding to biological targets, improving binding affinity and stability.

Another area of interest is the potential application of this compound in oncology research. The ability of certain heterocyclic compounds to interfere with cancer cell proliferation has been well-documented. The structural motifs present in 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886925-15-1) suggest that it may interact with kinases or other signaling proteins involved in tumor growth and survival.

Investigations into its mechanism of action have revealed promising interactions with tyrosine kinases and other enzymes implicated in cancer progression. The oxadiazole ring is known to be a privileged scaffold in oncology drug discovery due to its ability to modulate kinase activity through allosteric inhibition or direct binding to active sites. The combination of this scaffold with other functional groups such as amides and sulfonyl groups enhances its potential as an anti-cancer agent.

The synthesis of 3,4,5-triethoxy-N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 886925-15-1) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of aromatic rings followed by cyclization reactions to form the oxadiazole core. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the benzene ring.

The optimization of synthetic routes has been crucial for achieving high yields and purity levels necessary for pharmaceutical applications. Recent advancements in green chemistry principles have also been incorporated into these synthetic protocols to minimize waste generation and improve environmental sustainability.

In conclusion,3,4,5-triethoxy-N,5-(,2,methanesulfonylphenyl)-,1,3,4,-oxadiazol,2,-ylylbenzamide(CAS No.,886925,15,1)is,a promis ing compou nd with,pot ential app lications,i n infla mmation modula tion,a nd oncology research . Its unique structural features make it an attractive candidate for further pharmacological investigation . As research continues ,this compoun d holds promise for contributing significantly to advances i n chemica l pharma ceutical sciences .